Cas no 2460740-28-5 ((2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride)

• Product Name: (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride
• CAS No: 2460740-28-5
• MF: C₁₉H₂₁ClN₂O₄
• MW: 376.834044218063
• MDL: MFCD32702741
• CID: 5670503
• PubChem ID: 155820554
• Update Time: 2025-10-18

(2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-Amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid;hydrochloride
• EN300-26975820
• 2460740-28-5
• (2R,3R)-3-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid hydrochloride
• (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride

• MDL： MFCD32702741
• Inchi： 1S/C19H20N2O4.ClH/c1-11(20)17(18(22)23)21-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16;/h2-9,11,16-17H,10,20H2,1H3,(H,21,24)(H,22,23);1H/t11-,17-;/m1./s1
• InChI Key： STRWBJXRVZOMPN-SQGKJIAPSA-N
• SMILES： Cl.O(C(N[C@@H](C(=O)O)[C@@H](C)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 376.1189848g/mol
• Monoisotopic Mass: 376.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride

Introduction to (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride (CAS No. 2460740-28-5)

(2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride (CAS No. 2460740-28-5) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Dap(OtBu)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, characterized by its chiral centers and the presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, makes it an essential building block in the development of bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This property allows for the sequential addition of amino acids to form complex peptides with high purity and yield. The (2R,3R) configuration of the compound ensures that it can be incorporated into chiral peptides, which are often required for specific biological activities and interactions.

Recent research has highlighted the importance of (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride to develop a series of cyclic peptides with potent antimicrobial activity. The unique structure of this compound allowed for the creation of peptides that could effectively penetrate bacterial cell walls and disrupt essential cellular processes. This research has significant implications for the development of new antibiotics to combat drug-resistant bacteria.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form ensures that the compound can be easily formulated into various dosage forms, such as tablets, capsules, and injectable solutions. Additionally, the hydrochloride salt form enhances the bioavailability of the compound, making it more effective when administered to patients.

In the context of drug discovery and development, (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride has been used in high-throughput screening (HTS) assays to identify potential lead compounds. Its ability to form stable intermediates during synthesis makes it an ideal candidate for automated peptide synthesis platforms. This has led to the rapid identification and optimization of bioactive peptides with therapeutic potential.

Moreover, the compound's role in chemical biology research cannot be overstated. It is frequently used as a tool molecule to study protein-protein interactions and signaling pathways. By incorporating (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride into designed peptides, researchers can gain insights into the structural and functional aspects of proteins involved in various biological processes.

In conclusion, (2R,3R)-3-amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid hydrochloride (CAS No. 2460740-28-5) is a highly valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, drug discovery, and biological studies. As ongoing research continues to uncover new applications and potential uses for this compound, its importance in these fields is likely to grow even further.